2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole

• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C19H22N2O/c1-11-6-7-12(2)18(8-11)22-15(5)19-20-16-9-13(3)14(4)10-17(16)21-19/h6-10,15H,1-5H3,(H,20,21)
• InChI Key: PERIROITFLVQMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OC(C)C2=NC3=C(N2)C=C(C(=C3)C)C

Description

2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole is a synthetic organic compound that belongs to the benzimidazole class. Benzimidazoles are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. This particular compound features a benzimidazole core substituted with a 2,5-dimethylphenoxyethyl group, which may enhance its biological activity and specificity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole typically involves the following steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Substitution with 2,5-Dimethylphenoxyethyl Group: The introduction of the 2,5-dimethylphenoxyethyl group can be achieved through nucleophilic substitution reactions. For instance, 2,5-dimethylphenol can be reacted with an appropriate alkylating agent like ethyl bromide to form 2,5-dimethylphenoxyethyl bromide, which can then be reacted with the benzimidazole core.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include:

Catalysts: Using catalysts to enhance reaction rates.

Solvents: Selecting solvents that improve solubility and reaction efficiency.

Temperature and Pressure Control: Optimizing reaction conditions to ensure complete conversion and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of quinone derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert certain functional groups within the molecule to their corresponding reduced forms.

Substitution: The phenoxy and benzimidazole moieties can participate in electrophilic and nucleophilic substitution reactions, respectively.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides for nucleophilic substitution, and electrophiles like nitronium ions for electrophilic substitution.

Major Products

Oxidation: Quinone derivatives.

Reduction: Reduced benzimidazole derivatives.

Substitution: Various substituted benzimidazole and phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its antimicrobial and antiviral properties.

Medicine: Potential therapeutic agent for treating infections and possibly cancer.

Industry: Could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole likely involves interaction with specific molecular targets, such as enzymes or receptors. The benzimidazole core is known to bind to various biological targets, disrupting their normal function. The 2,5-dimethylphenoxyethyl group may enhance binding affinity and specificity, leading to more potent biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-[1-(2,6-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole
• 2-[1-(2,5-dimethoxyphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole
• 2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzothiazole

Uniqueness

Compared to similar compounds, 2-[1-(2,5-dimethylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole may exhibit unique biological activities due to the specific positioning of the dimethylphenoxyethyl group. This positioning can influence the compound’s ability to interact with biological targets, potentially leading to enhanced efficacy and reduced side effects.

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